Cas no 1220035-56-2 (2-[(2-Hydroxy-1,1-dimethylethyl)amino]-isonicotinic acid)

• Product Name: 2-[(2-Hydroxy-1,1-dimethylethyl)amino]-isonicotinic acid
• CAS No: 1220035-56-2
• MF: C₁₀H₁₄N₂O₃
• MW: 210.229762554169
• MDL: MFCD13562575
• CID: 4688385
• Update Time: 2025-06-20

2-[(2-Hydroxy-1,1-dimethylethyl)amino]-isonicotinic acid Chemical and Physical Properties

Names and Identifiers

• 2-[(2-HYDROXY-1,1-DIMETHYLETHYL)AMINO]-ISONICOTINIC ACID
• 2-((1-Hydroxy-2-methylpropan-2-yl)amino)isonicotinic acid
• 2-[(1-hydroxy-2-methylpropan-2-yl)amino]pyridine-4-carboxylic acid
• 2-[(2-Hydroxy-1,1-dimethylethyl)amino]-isonicotinic acid

• MDL： MFCD13562575
• Inchi： 1S/C10H14N2O3/c1-10(2,6-13)12-8-5-7(9(14)15)3-4-11-8/h3-5,13H,6H2,1-2H3,(H,11,12)(H,14,15)
• InChI Key： HTWIEHSFVPLZEW-UHFFFAOYSA-N
• SMILES： OCC(C)(C)NC1C=C(C(=O)O)C=CN=1

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 231
• Topological Polar Surface Area: 82.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on 2-[(2-Hydroxy-1,1-dimethylethyl)amino]-isonicotinic acid

Professional Introduction to Compound with CAS No 1220035-56-2 and Product Name: 2-[(2-Hydroxy-1,1-dimethylethyl)amino]-isonicotinic Acid

The compound with the CAS number 1220035-56-2 and the product name 2-[(2-Hydroxy-1,1-dimethylethyl)amino]-isonicotinic acid represents a significant area of interest in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural features, has garnered attention for its potential applications in various biological and therapeutic contexts. The presence of specific functional groups, such as the hydroxy group and the dimethylamino moiety, contributes to its distinct chemical properties and reactivity, making it a valuable subject for further investigation.

In recent years, there has been a growing interest in the development of novel compounds that can interact with biological targets in innovative ways. The isonicotinic acid core structure of this compound is particularly noteworthy, as it is closely related to well-known pharmacophores that have been successfully utilized in the development of drugs targeting various diseases. The modification of this core structure with the (2-hydroxy-1,1-dimethylethyl)amino group introduces additional layers of complexity and functionality, which can be exploited to enhance binding affinity, selectivity, and overall biological activity.

One of the most compelling aspects of this compound is its potential role in modulating biological pathways associated with inflammation and immune response. Current research indicates that derivatives of isonicotinic acid have shown promise in inhibiting enzymes such as COX-2 and LOX, which are key players in the inflammatory process. The hydroxy group present in this compound may facilitate interactions with these enzymes, potentially leading to the development of new therapeutic agents that can effectively manage inflammatory conditions without the side effects associated with traditional nonsteroidal anti-inflammatory drugs (NSAIDs).

Furthermore, the dimethylamino group in the molecular structure suggests that this compound may exhibit properties such as enhanced solubility and bioavailability, which are critical factors in drug design. These characteristics could make it a suitable candidate for oral administration or other routes of delivery where poor solubility is a common limitation for many pharmaceutical compounds. The combination of these structural features makes this compound an attractive scaffold for further derivatization and optimization.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of this compound with various biological targets with high precision. Studies using these techniques have suggested that modifications to the (2-hydroxy-1,1-dimethylethyl)amino group could significantly enhance its ability to bind to specific proteins involved in cancer progression. This has opened up new avenues for research into the development of targeted therapies that could selectively inhibit tumor growth while minimizing toxicity to healthy cells.

The potential applications of this compound extend beyond its role as an anti-inflammatory agent. Preliminary studies have also explored its interaction with bacterial enzymes, suggesting that it may have antimicrobial properties. The unique combination of functional groups in its structure could disrupt essential bacterial processes, making it a promising candidate for developing novel antibiotics. In an era where antibiotic resistance is becoming increasingly prevalent, such discoveries are particularly significant and timely.

In addition to its therapeutic potential, this compound has also shown promise in industrial applications. Its stability under various conditions makes it suitable for use as an intermediate in the synthesis of more complex molecules. The ability to modify its structure allows chemists to tailor its properties for specific industrial needs, such as catalysis or material science applications. This versatility underscores the importance of investing in research that explores the full range of possibilities offered by compounds like this one.

The synthesis of 2-[(2-Hydroxy-1,1-dimethylethyl)amino]-isonicotinic acid presents unique challenges due to its complex structural features. However, recent advances in synthetic methodologies have made it more feasible to produce this compound on a larger scale. Techniques such as asymmetric synthesis and catalytic hydrogenation have been particularly useful in achieving high yields and purity levels. These improvements not only facilitate further research but also open up possibilities for commercial production if future studies confirm its efficacy and safety.

As our understanding of biological systems continues to evolve, so too does our ability to design molecules that can interact with them more effectively. The case of 1220035-56-2 and 2-[(2-Hydroxy-1,1-dimethylethyl)amino]-isonicotinic acid highlights how structural modifications can lead to compounds with novel properties and applications. By leveraging cutting-edge research techniques and interdisciplinary approaches, scientists are paving the way for new treatments that could address some of today's most pressing medical challenges.

In conclusion, the compound with CAS number 1220035-56-2 represents a significant advancement in chemical pharmaceutical research due to its unique structural features and potential applications. Its interaction with biological targets related to inflammation, cancer, and antimicrobial processes makes it a valuable candidate for further investigation. As research continues to uncover new possibilities for this compound, it holds promise not only for therapeutic applications but also for industrial uses where its stability and versatility are advantageous.